(Z)-2-(4-(3-bromophenyl)thiazol-2-yl)-3-(o-tolyl)acrylonitrile

• IUPAC Name: (Z)-2-[4-(3-bromophenyl)-1,3-thiazol-2-yl]-3-(2-methylphenyl)prop-2-enenitrile
• InChI: InChI=1S/C19H13BrN2S/c1-13-5-2-3-6-14(13)9-16(11-21)19-22-18(12-23-19)15-7-4-8-17(20)10-15/h2-10,12H,1H3/b16-9-
• InChI Key: FJKONMWOAJYTQP-SXGWCWSVSA-N
• Canonical SMILES: CC1=CC=CC=C1C=C(C#N)C2=NC(=CS2)C3=CC(=CC=C3)Br
• Isomeric SMILES: CC1=CC=CC=C1/C=C(/C#N)\C2=NC(=CS2)C3=CC(=CC=C3)Br
• Molecular Formula: C19H13BrN2S
• Molecular Weight: 381.3 g/mol

Description

(Z)-2-(4-(3-bromophenyl)thiazol-2-yl)-3-(o-tolyl)acrylonitrile, also known as BTAA, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been shown to have a number of interesting properties that make it useful for a variety of different research purposes.

Scientific Research Applications

Photoluminescence Characteristics

A study by Xu et al. (2012) focused on synthesizing novel 4-aryl substituted thiophene derivatives, including compounds structurally related to "(Z)-2-(4-(3-bromophenyl)thiazol-2-yl)-3-(o-tolyl)acrylonitrile". These derivatives demonstrated green fluorescence in solid state and solution under UV irradiation, suggesting potential applications in optical materials and devices due to their good thermal stability and photoluminescent properties (Xu, Yu, & Yu, 2012).

Nonlinear Optical Limiting

Another research by Anandan et al. (2018) designed thiophene dyes for optoelectronic devices with enhanced nonlinear optical limiting behavior. Although not directly involving the compound , the study's findings on thiophene derivatives underline the significance of such compounds in developing photonic or optoelectronic devices for protecting human eyes and optical sensors, as well as for stabilizing light sources in optical communications (Anandan, Manoharan, Narendran, Girisun, & Asiri, 2018).

Antifungal Agents

Research by Gomha and Abdel‐Aziz (2012) on synthesizing new heterocycles derived from related compounds as potent antifungal agents highlights the pharmaceutical applications of thiophene and thiazole derivatives. The synthesized compounds showed promising results as antifungal agents, suggesting the potential of "(Z)-2-(4-(3-bromophenyl)thiazol-2-yl)-3-(o-tolyl)acrylonitrile" in similar applications (Gomha & Abdel‐Aziz, 2012).

Fluorescent Thiazoles for Biological Applications

Eltyshev et al. (2021) reported on the synthesis of new fluorescent thiazoles based on a 3-aryl-2-(thiazol-2-yl)acrylonitrile core. These compounds exhibited a wide range of fluorescent colors and showed multifunctional properties including good emission in the solid phase and in suspension. This research indicates the utility of such compounds in biological applications, such as cell imaging, due to their ability to penetrate living cells and accumulate in specific cellular compartments (Eltyshev, Dzhumaniyazov, Suntsova, Minin, Pozdina, Dehaen, Benassi, & Belskaya, 2021).